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Compound of Interest

Compound Name: 4-Phenylcyclohexene

Cat. No.: B1218791 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and analytical characterization of 4-Phenylcyclohexene. The

information is intended to support researchers and professionals in the fields of chemistry and

drug development in their understanding and utilization of this compound.

Core Chemical and Physical Properties
4-Phenylcyclohexene, with the CAS number 4994-16-5, is a colorless to light yellow liquid

organic compound.[1] It is characterized by a cyclohexene ring substituted with a phenyl group.

[1] This compound is notably recognized as a volatile organic compound (VOC) and is often

associated with the "new carpet smell" as it can be an unintentional byproduct in the

manufacturing of styrene-butadiene latex used in carpet backings.[1]

Physical Properties
The key physical properties of 4-Phenylcyclohexene are summarized in the table below for

easy reference and comparison.
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Property Value Reference

Molecular Formula C₁₂H₁₄ [1][2][3]

Molecular Weight 158.24 g/mol [1][2][3]

Appearance Colorless to light yellow liquid [1]

Density ~0.9715 g/cm³ at 20 °C [1]

Boiling Point
235 °C at 760 mmHg; 56-59

°C at 0.83-0.98 Torr
[1]

Melting Point 4 - 7 °C

Solubility

Slightly soluble in water;

Soluble in organic solvents like

ethanol and chloroform.[1]

Refractive Index (n20/D) 1.539 - 1.545

Chemical Properties
Property Value Reference

CAS Number 4994-16-5 [1][2]

IUPAC Name cyclohex-3-en-1-ylbenzene [2]

Synonyms
4-PCH, 3-

Cyclohexenylbenzene
[2]

Stability
Stable under normal

conditions.[1]

Synthesis of 4-Phenylcyclohexene via Diels-Alder
Reaction
4-Phenylcyclohexene can be synthesized through a [4+2] cycloaddition reaction, specifically

the Diels-Alder reaction, between styrene (the dienophile) and 1,3-butadiene (the diene).
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Experimental Protocol
Materials:

Styrene

1,3-Butadiene (can be generated in situ from 3-sulfolene)

Toluene or Xylene (solvent)

Hydroquinone (polymerization inhibitor)

Anhydrous Magnesium Sulfate (drying agent)

Reaction vessel (e.g., a high-pressure reaction vessel or a sealed tube)

Heating and stirring apparatus

Distillation apparatus

Procedure:

Reaction Setup: In a suitable high-pressure reaction vessel, combine styrene (1.0

equivalent), a polymerization inhibitor such as hydroquinone (catalytic amount), and the

solvent (toluene or xylene).

Addition of Diene: Cool the mixture and add condensed 1,3-butadiene (1.1 to 1.5

equivalents). Alternatively, 1,3-butadiene can be generated in situ from the thermal

decomposition of 3-sulfolene.

Reaction Conditions: Seal the reaction vessel and heat the mixture to a temperature

between 150-200 °C. The reaction should be stirred vigorously for a period of 12-24 hours.

The progress of the reaction can be monitored by techniques such as Thin Layer

Chromatography (TLC) or Gas Chromatography (GC).

Workup: After the reaction is complete, cool the vessel to room temperature. Carefully vent

any excess pressure. Transfer the reaction mixture to a separatory funnel.
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Purification:

Wash the organic layer with a saturated sodium bicarbonate solution to remove any acidic

impurities, followed by a wash with brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter to remove the drying agent.

Remove the solvent under reduced pressure using a rotary evaporator.

The crude product can be further purified by vacuum distillation to yield pure 4-
Phenylcyclohexene.

Spectroscopic Analysis
The structure of 4-Phenylcyclohexene can be confirmed using various spectroscopic

techniques.

¹H NMR Spectroscopy
The proton NMR spectrum of 4-Phenylcyclohexene will exhibit characteristic signals

corresponding to the aromatic, vinylic, allylic, and aliphatic protons.

Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

~ 7.1 - 7.4 m 5H
Aromatic protons

(C₆H₅)

~ 5.7 - 5.9 m 2H
Vinylic protons (-

CH=CH-)

~ 2.8 - 3.0 m 1H
Allylic/Benzylic proton

(-CH(Ph)-)

~ 1.8 - 2.5 m 6H
Allylic and aliphatic

protons (-CH₂-)
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¹³C NMR Spectroscopy
The carbon NMR spectrum provides information about the different carbon environments in the

molecule.

Chemical Shift (δ) ppm Assignment

~ 145 - 150 Quaternary aromatic carbon (C-Ar)

~ 125 - 130 Aromatic carbons (CH-Ar)

~ 125 - 130 Vinylic carbons (-CH=CH-)

~ 40 - 45 Allylic/Benzylic carbon (-CH(Ph)-)

~ 25 - 35 Aliphatic carbons (-CH₂-)

Infrared (IR) Spectroscopy
The IR spectrum will show characteristic absorption bands for the functional groups present.

Wavenumber (cm⁻¹) Assignment

3000 - 3100 C-H stretch (aromatic and vinylic)

2800 - 3000 C-H stretch (aliphatic)

1650 - 1670 C=C stretch (alkene)

1450 - 1600 C=C stretch (aromatic)

Mass Spectrometry (MS)
Mass spectrometry will show the molecular ion peak and characteristic fragmentation patterns.
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m/z Assignment

158 Molecular ion (M⁺)

104
Retro-Diels-Alder fragmentation (loss of

butadiene)

91 Tropylium ion ([C₇H₇]⁺)

77 Phenyl cation ([C₆H₅]⁺)

Visualizations
Synthesis Workflow
The following diagram illustrates the workflow for the synthesis of 4-Phenylcyclohexene via

the Diels-Alder reaction.
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Caption: Workflow for the synthesis of 4-Phenylcyclohexene.
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Logical Relationship: "New Carpet Smell"
The diagram below illustrates the connection between the industrial production of styrene-

butadiene rubber and the presence of 4-Phenylcyclohexene as a volatile organic compound

in new carpets.

Caption: Formation of 4-Phenylcyclohexene as a byproduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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